molecular formula C17H14ClF3O3 B8334453 Ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate

Ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate

Cat. No.: B8334453
M. Wt: 358.7 g/mol
InChI Key: KOSIJUAQYJYZDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate is a useful research compound. Its molecular formula is C17H14ClF3O3 and its molecular weight is 358.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14ClF3O3

Molecular Weight

358.7 g/mol

IUPAC Name

ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate

InChI

InChI=1S/C17H14ClF3O3/c1-2-23-16(22)12-5-3-11(4-6-12)10-24-13-7-8-15(18)14(9-13)17(19,20)21/h3-9H,2,10H2,1H3

InChI Key

KOSIJUAQYJYZDG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)COC2=CC(=C(C=C2)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-(trifluoromethyl)phenol (190 mg, 0.97 mmol) in DMSO (5.0 mL) was added potassium carbonate (276 mg, 2.0 mmol). The reaction mixture was stirred at room temperature for 10 minutes, before addition of ethyl 4-(bromomethyl)benzoate (235 mg, 0.97 mmol). The resulting mixture was heated to 70° C. with stirring for 3 hours before cooling back to room temperature. Water (50 mL) and EtOAc (50 mL) were added and the layers partitioned. The aqueous fractions were washed with EtOAc (2×50 mL) and the combined organic layers dried over magnesium sulfate, filtered and concentrated in vacuo to yield a white solid as the title compound (350 mg, 100%).
Quantity
190 mg
Type
reactant
Reaction Step One
Quantity
276 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
235 mg
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
100%

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